![molecular formula C6H13NO2 B152230 (R)-2-(Aminomethyl)-3-methylbutanoic acid CAS No. 210345-86-1](/img/structure/B152230.png)
(R)-2-(Aminomethyl)-3-methylbutanoic acid
Overview
Description
(R)-2-(Aminomethyl)-3-methylbutanoic acid, more commonly known as (R)-2-aminoisobutyric acid (R-AIB), is an important biochemical compound found in a variety of organisms, ranging from bacteria to humans. It is a non-proteinogenic amino acid, meaning it is not incorporated into proteins, but instead has a variety of other biological functions.
Scientific Research Applications
Analogue Synthesis and Structural Analysis
(R)-2-(Aminomethyl)-3-methylbutanoic acid, along with its analogues, has been synthesized for various scientific studies. For instance, in the study of analogues of the neurotransmitter GABA, it has been used to understand the assignment of absolute configuration through X-ray crystallographic structures (Duke et al., 2004). Additionally, studies on zwitterionic forms of amino acids, like 3-Aminobutanoic acid, have been supported by DFT calculations to understand the vibrational spectra and the structure of zwitterionic dimer and monomer forms (Yalagi, 2022).
Stereoselective Synthesis and Enantiomer Analysis
The compound and its derivatives are crucial in understanding the stereoselective synthesis of organic compounds. For instance, the enantiomeric distribution and sensory characteristics of ethyl 2-hydroxy-3-methylbutanoate in wines have been studied to understand the influence of enantiomers on the sensory experience (Gammacurta et al., 2018). Similarly, the synthesis of (S)- and (R)-2-amino-4-hydroxybutanoic acid using systems biocatalysis approach has been explored, emphasizing the importance of these compounds in modern medicinal chemistry and industrial manufacturing (Hernández et al., 2017).
Studies on Aroma Compounds and Sensory Evaluation
The compound also finds its application in the food and beverage industry, particularly in the analysis of aroma compounds. For example, the study of the enantiomeric ratios of aroma compounds formed by Ehrlich degradation in fermented foods has provided insights into the sensory characteristics and the underlying biochemical pathways (Matheis et al., 2016). Additionally, the structural elucidation of enantiopure and racemic 2-bromo-3-methylbutyric acid has contributed to understanding hydrogen bonding motifs and preferred conformations in the solid state, essential for understanding the properties of these compounds in various applications (Seidel et al., 2020).
Antibacterial Studies and Coordination Compounds
The compound's derivatives have been studied for their antibacterial properties and as coordination compounds. For instance, coordination compounds of 2-amino-3-methylbutanoic acid with chromium(III) and oxovanadium(IV) ions have been synthesized and characterized, and their antibacterial activities have been evaluated (Aiyelabola et al., 2020).
Properties
IUPAC Name |
(2R)-2-(aminomethyl)-3-methylbutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-4(2)5(3-7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUQYMNPVPQLPID-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H](CN)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20452007 | |
Record name | (R)-2-(Aminomethyl)-3-methylbutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20452007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
210345-86-1 | |
Record name | (R)-2-(Aminomethyl)-3-methylbutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20452007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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